Cas no 6803-16-3 (s-butylglutathione)

• Product Name: s-butylglutathione
• CAS No: 6803-16-3
• MF: C₁₄H₂₅N₃O₆S
• MW: 363.429802656174
• CID: 968362
• PubChem ID: 14972243
• Update Time: 2025-09-27

s-butylglutathione Chemical and Physical Properties

Names and Identifiers

• s-butylglutathione
• (2S)-2-amino-5-[[(2R)-3-butylsulfanyl-1-(carboxymethylamino)-1-oxopropan-2-yl]amino]-5-oxopentanoic acid
• DTXSID20566294
• L-gamma-Glutamyl-S-butyl-L-cysteinylglycine
• 6803-16-3
• NS00116666
• AKOS015839684
• (S)-2-amino-5-((R)-3-(butylthio)-1-(carboxymethylamino)-1-oxopropan-2-ylamino)-5-oxopentanoic acid
• SCHEMBL3795790
• YGCGHOZSELIPKD-UWVGGRQHSA-N

• Inchi： 1S/C14H25N3O6S/c1-2-3-6-24-8-10(13(21)16-7-12(19)20)17-11(18)5-4-9(15)14(22)23/h9-10H,2-8,15H2,1H3,(H,16,21)(H,17,18)(H,19,20)(H,22,23)/t9-,10-/m0/s1
• InChI Key： YGCGHOZSELIPKD-UWVGGRQHSA-N
• SMILES： S(CCCC)C[C@@H](C(NCC(=O)O)=O)NC(CC[C@@H](C(=O)O)N)=O

Computed Properties

• Exact Mass: 363.14655
• Monoisotopic Mass: 363.14640670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 13
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 184Ų

Experimental Properties

• PSA: 158.82

s-butylglutathione Security Information

• WGK Germany：3